Cas no 402728-66-9 (4-Penten-2-amine, 1,1,1-trifluoro-, hydrochloride)

• Product Name: 4-Penten-2-amine, 1,1,1-trifluoro-, hydrochloride
• CAS No: 402728-66-9
• Molecular Formula: C₅H₉ClF₃N
• Molecular Weight: 175.579870939255
• CID: 3968311
• PubChem ID: 85811321

4-Penten-2-amine, 1,1,1-trifluoro-, hydrochloride Properties

Names and Identifiers

• 4-Penten-2-amine, 1,1,1-trifluoro-, hydrochloride
• 1,1,1-TRIFLUOROPENT-4-EN-2-AMINE HCl
• 1,1,1-TRIFLUOROPENT-4-EN-2-AMINE HYDROCHLORIDE
• 402728-66-9
• BS-47470
• G87357

• InChIKey： NTXOWAXRHYWWNJ-UHFFFAOYSA-N
• Inchi： 1S/C5H8F3N.ClH/c1-2-3-4(9)5(6,7)8;/h2,4H,1,3,9H2;1H
• SMILES： C(F)(F)(F)C(N)CC=C.[H]Cl

Computed Properties

• Exact Mass: 175.0375615g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 175.0375615g/mol
• Heavy Atom Count: 10
• Complexity: 96.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts